Cas no 5346-00-9 (N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide)

N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide structure
5346-00-9 structure
Product Name:N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide
CAS No:5346-00-9
MF:C14H25NO
MW:223.354404211044
CID:1582696
PubChem ID:2842637
Update Time:2025-04-21

N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide
    • AB00081772-01
    • 5346-00-9
    • DTXSID30385716
    • Inchi: 1S/C14H25NO/c1-4-12(3)11-14(15-13(16)5-2)9-7-6-8-10-14/h5,12H,2,4,6-11H2,1,3H3,(H,15,16)
    • InChI Key: XIGSJQNZABIWBQ-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC1(CC(C)CC)CCCCC1

Computed Properties

  • Exact Mass: 223.19375
  • Monoisotopic Mass: 223.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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